N-(3,5-dimethylphenyl)-6-oxo-1H-pyridazine-3-carboxamide
Description
N-(3,5-dimethylphenyl)-6-oxo-1H-pyridazine-3-carboxamide, also known as DPC, is a chemical compound that has been studied for its potential applications in scientific research. This compound has been synthesized using various methods and has shown promising results in terms of its mechanism of action, biochemical and physiological effects, and future directions for research.
Scientific Research Applications
Synthesis of Heterocyclic Systems
“N-(3,5-dimethylphenyl)-6-oxo-1H-pyridazine-3-carboxamide” could potentially be used in the synthesis of heterocyclic systems. For instance, the reaction of N-(2,3- and 3,5-dimethylphenyl)-α-methyl-β-alanines with ethyl acetoacetate resulted in 1-(2,3- or 3,5-dimethylphenyl)-2,5-dimethyl-1,4,5,6-tetrahydro-4(1 H)pyridones . This suggests that similar reactions could be possible with “N-(3,5-dimethylphenyl)-6-oxo-1H-pyridazine-3-carboxamide”, leading to the formation of new heterocyclic compounds.
Chiral Chromatography Stationary Phases
Compounds similar to “N-(3,5-dimethylphenyl)-6-oxo-1H-pyridazine-3-carboxamide” have been used in the development of chiral chromatography stationary phases. For example, 3,5-Dimethylphenyl isocyanate has been used for linking with oligosaccharides and cyclodextrins to create chiral chromatography stationary phases . It’s plausible that “N-(3,5-dimethylphenyl)-6-oxo-1H-pyridazine-3-carboxamide” could have similar applications.
Monitoring of n-methylcarbamoyloximes and n-methylcarbamates
While not directly related to “N-(3,5-dimethylphenyl)-6-oxo-1H-pyridazine-3-carboxamide”, compounds with similar structures have been used as internal standards or surrogates in analytical methods. For instance, 4-Bromo-3,5-dimethylphenyl-N-methylcarbamate is used in US EPA Method 531 for monitoring of n-methylcarbamoyloximes and n-methylcarbamates in drinking water and ground water . It’s possible that “N-(3,5-dimethylphenyl)-6-oxo-1H-pyridazine-3-carboxamide” could serve a similar role in other analytical methods.
properties
IUPAC Name |
N-(3,5-dimethylphenyl)-6-oxo-1H-pyridazine-3-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13N3O2/c1-8-5-9(2)7-10(6-8)14-13(18)11-3-4-12(17)16-15-11/h3-7H,1-2H3,(H,14,18)(H,16,17) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YPMSTWXFQHTFTR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)NC(=O)C2=NNC(=O)C=C2)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13N3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
243.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3,5-dimethylphenyl)-6-oxo-1H-pyridazine-3-carboxamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-[(2-fluorophenyl)methyl]-1-{2-[4-(4-fluorophenyl)piperazin-1-yl]-2-oxoethyl}-1H,2H,3H,4H-thieno[3,2-d]pyrimidine-2,4-dione](/img/structure/B2722249.png)
![4-(Benzo[3,4-D]1,3-dioxolan-5-ylmethyl)piperazinyl phenylcyclopentyl ketone](/img/structure/B2722255.png)
![1-Tert-butyl-3-(1-thieno[3,2-d]pyrimidin-4-ylazetidin-3-yl)urea](/img/structure/B2722262.png)
![N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[2-{[(4,6-dimethylpyrimidin-2-yl)thio]methyl}-5-methoxy-4-oxopyridin-1(4H)-yl]acetamide](/img/structure/B2722264.png)
![3-Benzyl 6-methyl 3-azabicyclo[3.1.1]heptane-3,6-dicarboxylate](/img/structure/B2722265.png)